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Compound of Interest

N-(tert-Butyl)-5-isobutylthiophene-
Compound Name:
2-sulfonamide

Cat. No.: B169256

Foreword

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals on the chemical properties of N-(tert-Butyl)-5-isobutylthiophene-
2-sulfonamide. Due to the limited availability of published experimental data for this specific
compound, this guide summarizes the available physicochemical properties and provides
general experimental methodologies for the synthesis and characterization of related
sulfonamide compounds. Further experimental investigation is required to fully elucidate the
chemical and biological profile of N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.

Chemical Properties and Data

N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is a sulfonamide derivative containing a
substituted thiophene ring. While detailed experimental data is scarce, its basic chemical
properties have been identified.

Table 1: Physicochemical Properties of N-(tert-Butyl)-5-
isobutylthiophene-2-sulfonamide
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Property Value Source

Molecular Formula C12H21NO2S:2 PubChem[1]

Molecular Weight 275.43 g/mol ChemSrc[2]

CAS Number 146013-28-7 BLDpharm([3], EON Biotech[4]
Predicted Boiling Point 375.2+44.0°C Guidechem[5]

N-tert-butyl-5-(2-
Synonyms methylpropyl)thiophene-2- PubChem[1]

sulfonamide

Note: The boiling point is a predicted value and has not been experimentally verified.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-(tert-Butyl)-5-
isobutylthiophene-2-sulfonamide are not available in the public domain. However, general
methods for the synthesis of sulfonamides can be adapted. The following represents a
plausible synthetic approach.

General Synthesis of Sulfonamides

A common method for the synthesis of sulfonamides involves the reaction of a sulfonyl chloride
with a primary or secondary amine.

Reaction Scheme:

Base (e.g., Pyridine or Triethylamine)

5-Isobutylthiophene-2-sulfonyl chloride + tert-Butylamine Solvent (e.g., Dichloromethane or THF) =(N-(tert-Butyl)-S—isobutyIthiophene—z-sulfonamide)

Click to download full resolution via product page
Caption: General synthesis of N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.

Experimental Workflow:
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Caption: A typical experimental workflow for sulfonamide synthesis.
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Detailed Steps:

e Reaction Setup: A solution of 5-isobutylthiophene-2-sulfonyl chloride in an anhydrous aprotic
solvent (e.g., dichloromethane or tetrahydrofuran) is prepared in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon).

» Addition of Reagents: The solution is cooled to 0 °C using an ice bath. A solution of tert-
butylamine and a base (e.g., pyridine or triethylamine) in the same solvent is added dropwise
to the stirred sulfonyl chloride solution.

o Reaction: The reaction mixture is allowed to warm to room temperature and stirred for a
specified period (typically several hours to overnight) until the reaction is complete, as
monitored by thin-layer chromatography (TLC).

o Workup: The reaction mixture is quenched with water or a dilute acid solution. The organic
layer is separated, and the agueous layer is extracted with an organic solvent.

 Purification: The combined organic layers are washed with brine, dried over an anhydrous
salt (e.g., sodium sulfate or magnesium sulfate), filtered, and concentrated under reduced
pressure. The crude product is then purified by column chromatography on silica gel.

o Characterization: The structure and purity of the final product would be confirmed by
spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS).

Biological Activity and Mechanism of Action

There is no publicly available information on the biological activity or mechanism of action of N-
(tert-Butyl)-5-isobutylthiophene-2-sulfonamide. Sulfonamides as a class of compounds are
known to exhibit a wide range of biological activities, including antibacterial, antifungal, and
anticancer properties.[6] The biological effects of this specific compound would need to be
determined through in vitro and in vivo screening assays.

Potential Signaling Pathways for Investigation

Given the general activities of sulfonamides, the following signaling pathways could be relevant
areas of investigation for N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.
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N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide
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Caption: Hypothetical signaling pathways for investigation.

Conclusion

N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is a chemical compound with established
basic physicochemical properties but lacks detailed experimental characterization and
biological evaluation in the public literature. This guide provides a summary of the available
data and outlines general methodologies that can be applied to synthesize and study this
compound. Further research is necessary to determine its precise chemical properties,
biological activity, and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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